Cas no 2172074-21-2 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}-3,3-dimethylbutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}-3,3-dimethylbutanoic acid
• CAS No: 2172074-21-2
• MF: C₂₅H₂₅N₃O₅S
• MW: 479.54810500145
• CID: 5961842
• PubChem ID: 165572422
• Update Time: 2025-09-28

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}-3,3-dimethylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}-3,3-dimethylbutanoic acid
• 2172074-21-2
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3-thiazol-4-yl]formamido}-3,3-dimethylbutanoic acid
• EN300-1561056

• Inchi： 1S/C25H25N3O5S/c1-25(2,11-21(29)30)14-26-22(31)20-13-34-23(27-20)28-24(32)33-12-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,13,19H,11-12,14H2,1-2H3,(H,26,31)(H,29,30)(H,27,28,32)
• InChI Key： PAMJGBBBKOXIEX-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCC(C)(C)CC(=O)O)=O)N=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 479.15149208g/mol
• Monoisotopic Mass: 479.15149208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 146Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}-3,3-dimethylbutanoic acid

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}-3,3-dimethylbutanoic acid (CAS No. 2172074-21-2): A Comprehensive Overview

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}-3,3-dimethylbutanoic acid (CAS No. 2172074-21-2) is a specialized organic compound that has garnered significant attention in the fields of peptide synthesis, medicinal chemistry, and bioconjugation. This compound, often referred to as a Fmoc-protected thiazole amino acid derivative, plays a crucial role in the development of novel therapeutic agents and biomaterials. Its unique structural features, including the Fmoc protecting group and the thiazole ring, make it a versatile building block for researchers.

The Fmoc (9-fluorenylmethoxycarbonyl) group is a widely used protecting group in solid-phase peptide synthesis (SPPS), a technique that has revolutionized the production of peptides for pharmaceutical applications. The presence of the thiazole moiety in this compound adds another layer of functionality, as thiazoles are known for their diverse biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Researchers are increasingly exploring the potential of thiazole-containing peptides in drug discovery, making this compound a valuable tool in modern chemical biology.

One of the most frequently asked questions in scientific forums is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound provides a clear answer, as it exemplifies how Fmoc-protected derivatives can be used to introduce complex heterocyclic structures into peptide chains. The 3,3-dimethylbutanoic acid segment further enhances the molecule's utility by providing a hydrophobic side chain, which can influence the peptide's folding and interaction with biological targets.

In recent years, there has been growing interest in the use of unnatural amino acids and peptide mimetics to develop more stable and bioactive peptide-based drugs. The 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}-3,3-dimethylbutanoic acid fits perfectly into this trend, as it allows for the incorporation of a thiazole heterocycle into peptide backbones. This modification can improve the peptide's resistance to enzymatic degradation and enhance its binding affinity to target proteins.

The synthesis and characterization of this compound require advanced techniques in organic chemistry and analytical instrumentation. Researchers often employ nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC) to verify the purity and identity of the product. The compound's CAS number 2172074-21-2 serves as a unique identifier in chemical databases, facilitating literature searches and regulatory compliance.

Another hot topic in the scientific community is the development of targeted drug delivery systems. The structural features of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}-3,3-dimethylbutanoic acid make it a potential candidate for conjugation with drug molecules or nanoparticles. The carboxylic acid functionality allows for easy attachment to various carriers, while the Fmoc group can be selectively removed under mild conditions, enabling precise control over the conjugation process.

From a commercial perspective, the demand for high-quality Fmoc-protected amino acid derivatives has been steadily increasing, driven by the expansion of the peptide therapeutics market. Pharmaceutical companies and contract research organizations are actively seeking reliable suppliers of specialized building blocks like CAS 2172074-21-2 to support their drug discovery programs. This compound represents a niche but important segment of the fine chemicals industry, with applications ranging from academic research to industrial-scale production.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1,3-thiazol-4-ylformamido}-3,3-dimethylbutanoic acid (CAS No. 2172074-21-2) is a sophisticated chemical tool that bridges the gap between organic synthesis and biomedical applications. Its unique combination of Fmoc protection, thiazole heterocycle, and hydrophobic side chain makes it invaluable for researchers working on next-generation peptide-based therapeutics. As the field of peptide engineering continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of drug development and biomaterials science.